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Drug Profile Overview

Timepidium bromide is a quaternary ammonium antimuscarinic agent used for the symptomatic treatment

of visceral spasms, particularly in the gastrointestinal tract [1] [2] [3]. Its key characteristic is its peripherally

selective action due to a chemical structure that limits its ability to cross the blood-brain barrier [2].

Property Description

Generic Name Timepidium Bromide [4] [2]

Chemical Formula C₁₇H₂₂BrNOS₂ (for the bromide salt) [2]

Modality Small Molecule [4]

Drug Class Synthetic Anticholinergic, Quaternary Ammonium Compound [1] [3]

Mechanism of Action Muscarinic Acetylcholine Receptor Antagonist (non-selective) [1] [5] [3]

Primary Indication Symptomatic treatment of visceral spasms [2] [3]

Mechanism of Action and Pharmacodynamics
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Timepidium bromide acts as a competitive antagonist at muscarinic receptors in the peripheral nervous

system [1]. Its quaternary ammonium group confers a positive charge, which reduces lipid solubility and thus

limits its entry into the central nervous system, minimizing central side effects [5] [2].

The following diagram illustrates the peripheral mechanism of action of Timepidium Bromide and its

observed physiological effects based on animal studies.

Experimental Findings (Animal Studies)
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The diagram above summarizes the core mechanistic pathways and functional outcomes. The tables below

provide comparative experimental data and clinical parameters.

Table 1: Comparative Pharmacological Activity (Animal Studies)
[6]
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This table compares the inhibitory effects of Timepidium Bromide (TB) against other anticholinergics in

animal models.

Pharmacological Action
Timepidium
Bromide (TB)

Atropine
Sulfate (Atr)

Hyoscine-N-
Butylbromide (HB)

GI Motility Inhibition (dogs,
spontaneous & bethanechol-induced)

Strong effect,
almost equal to Atr

Strong effect Weaker than TB and
Atr

Gastric Acid Secretion Inhibition
(dogs & rats, bethanechol-induced)

Stronger than HB Stronger than
TB

Weaker than TB and
Atr

Salivary Secretion Inhibition Much weaker than
Atr

Strong effect Much weaker than
Atr

Mydriatic Activity (mice) Weakest among the
three

Stronger than
TB and HB

Stronger than TB

Table 2: Clinical and Pharmacokinetic Profile

Information on clinical use is available, but detailed pharmacokinetic parameters (absorption, metabolism,

half-life) are not well-defined in the search results [4] [3].

Parameter Details

Approved Dosage
(Adult)

Oral: 30 mg three times a day. Injection (IV/IM/SC): 7.5 mg [3].

Routes of
Administration

Oral, Subcutaneous (SC), Intramuscular (IM), Intravenous (IV) [2] [3].

Common Adverse
Effects

Photophobia, visual disturbance, headache, vertigo, sleepiness, GI effects,

palpitations [3].

Lab Interference Metabolites may turn urine red and interfere with some urinary tests [3].
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Parameter Details

Key Contraindications Glaucoma, dysuria due to prostatic enlargement, severe cardiac disease,
paralytic ileus [3].

Drug Interactions Enhanced action with Tricyclic Antidepressants (TCAs), phenothiazines,
MAOIs, and antihistamines [3].

Research and Development Context

Timepidium bromide's profile as a peripheral anticholinergic has sparked interest in its potential application

in modern drug combination strategies. A patent document suggests its investigation as a peripheral agent to

counteract the peripheral side effects of central muscarinic agonists, potentially for treating central nervous

system disorders like Alzheimer's disease [5]. This indicates a possible avenue for repurposing older

anticholinergic drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Timepidium bromide pharmacological profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b006984#timepidium-bromide-

pharmacological-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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